Cas no 86147-18-4 (2-(2-hydroxyethyl)sulfanylacetonitrile)

• Product Name: 2-(2-hydroxyethyl)sulfanylacetonitrile
• CAS No: 86147-18-4
• MF: C₄H₇NOS
• MW: 117.169479608536
• CID: 4247173
• PubChem ID: 20705784
• Update Time: 2025-10-24

2-(2-hydroxyethyl)sulfanylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(2-hydroxyethyl)thio]-
• 2-[(2-hydroxyethyl)sulfanyl]acetonitrile
• 2-(2-hydroxyethyl)sulfanylacetonitrile
• 86147-18-4
• EN300-1262374
• SCHEMBL1169748
• AKOS009075548

• Inchi： 1S/C4H7NOS/c5-1-3-7-4-2-6/h6H,2-4H2
• InChI Key： ZZCDCSOYEKXMGS-UHFFFAOYSA-N
• SMILES： C(#N)CSCCO

Computed Properties

• Exact Mass: 117.02483502Da
• Monoisotopic Mass: 117.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 2-(2-hydroxyethyl)sulfanylacetonitrile

Recent Advances in the Study of 2-(2-hydroxyethyl)sulfanylacetonitrile (CAS: 86147-18-4)

2-(2-hydroxyethyl)sulfanylacetonitrile (CAS: 86147-18-4) is a sulfur-containing organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug synthesis, biochemical pathways, and therapeutic interventions. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-(2-hydroxyethyl)sulfanylacetonitrile as a precursor in the synthesis of novel thioether-based inhibitors targeting cysteine proteases. The study demonstrated that the compound's unique sulfur moiety facilitates the formation of stable covalent bonds with active-site cysteine residues, making it a promising candidate for the development of protease inhibitors. The research team utilized nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to characterize the compound's interactions with target enzymes, providing valuable insights into its mechanism of action.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 2-(2-hydroxyethyl)sulfanylacetonitrile. The compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways. These findings suggest potential applications in the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

In addition to its biological applications, 2-(2-hydroxyethyl)sulfanylacetonitrile has also been investigated for its role in chemical synthesis. A 2022 study in Organic Letters reported its use as a versatile building block for the construction of sulfur-containing heterocycles, which are important scaffolds in drug discovery. The study highlighted the compound's reactivity under mild conditions, enabling efficient and environmentally friendly synthetic routes. This research underscores the compound's utility in medicinal chemistry and its potential to streamline the synthesis of complex pharmaceutical intermediates.

Despite these promising findings, challenges remain in the large-scale production and optimization of 2-(2-hydroxyethyl)sulfanylacetonitrile for industrial applications. Recent efforts have focused on improving its synthetic yield and purity, as well as exploring its stability under various storage conditions. Future research directions may include further elucidation of its biological targets, optimization of its pharmacokinetic properties, and exploration of its potential in combination therapies.

In conclusion, 2-(2-hydroxyethyl)sulfanylacetonitrile (CAS: 86147-18-4) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique chemical properties and diverse biological activities make it a valuable subject of ongoing investigation. Continued research efforts are expected to uncover new applications and further solidify its role in drug discovery and development.